3-amino-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• Molecular Formula: C24H21N3OS
• Molecular Weight: 399.5 g/mol
• IUPAC Name: 3-amino-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C24H21N3OS/c25-21-19-15-16-9-7-8-14-20(16)26-23(19)29-22(21)24(28)27(17-10-3-1-4-11-17)18-12-5-2-6-13-18/h1-6,10-13,15H,7-9,14,25H2
• InChI Key: QIIJMAKJPVFLHZ-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C=C3C(=C(SC3=N2)C(=O)N(C4=CC=CC=C4)C5=CC=CC=C5)N
• Canonical SMILES: C1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)N(C4=CC=CC=C4)C5=CC=CC=C5)N

Description

3-amino-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of tetrahydrothienoquinolines and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of 3-amino-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide involves the inhibition of specific enzymes and proteins that are involved in the progression of various diseases. It has been shown to inhibit the activity of acetylcholinesterase, which is involved in the progression of Alzheimer's disease. It has also been shown to inhibit the activity of tyrosine kinase, which is involved in the progression of cancer.
Biochemical and Physiological Effects:
3-amino-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells. It has also been shown to improve cognitive function in Alzheimer's disease patients.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide in lab experiments include its high potency and specificity. It has also been shown to have low toxicity levels. However, the limitations of using this compound include its limited solubility in water and its relatively high cost.

Future Directions

There are several future directions for the research and development of 3-amino-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide. These include:
1. Further optimization of the synthesis method to improve the yield and purity of the compound.
2. Exploration of the potential applications of this compound in the treatment of other diseases, such as diabetes and cardiovascular diseases.
3. Development of new analogs of this compound with improved pharmacokinetic and pharmacodynamic properties.
4. Investigation of the potential synergistic effects of this compound with other drugs in the treatment of various diseases.
5. Study of the mechanism of action of this compound in more detail to understand its full therapeutic potential.
In conclusion, 3-amino-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a promising compound with potential applications in drug discovery and development. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Further research is needed to explore its full therapeutic potential and develop new analogs with improved properties.

Synthesis Methods

The synthesis of 3-amino-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide involves the condensation reaction between 2,3-dichloroquinoxaline and 3-aminothiophene in the presence of sodium hydride. This reaction yields the intermediate product, which is further reacted with diphenylamine to form the final product.

Scientific Research Applications

3-amino-N,N-diphenyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has been extensively studied for its potential applications in drug discovery and development. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.